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Compound of Interest |

2-Amino-1-(2,4-
Compound Name: difluorophenyl)ethanone

hydrochloride

Cat. No.: B113019

In-depth Technical Guide: 2,4-
Difluorophenacylamine Hydrochloride

For the Attention of Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on the specific physical and chemical characteristics,
experimental protocols, and biological activity of 2,4-Difluorophenacylamine hydrochloride
(CAS No: 786719-60-6) is limited. This guide provides a comprehensive overview of the
available data, supplemented with information on structurally related compounds to offer
valuable context and potential starting points for research and development.

Chemical Identity and Physical Properties

2,4-Difluorophenacylamine hydrochloride, also known as 2-Amino-1-(2,4-
difluorophenyl)ethanone hydrochloride, is a fluorinated aromatic ketone derivative. While
specific experimental data for this compound, such as melting point, boiling point, and solubility,
are not readily available in the cited literature, we can infer some properties from related
molecules. The hydrochloride salt form generally aims to improve the solubility and stability of

the parent amine.

Table 1: Identifiers for 2,4-Difluorophenacylamine Hydrochloride
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Identifier

Value

Chemical Name

2-Amino-1-(2,4-difluorophenyl)ethanone

hydrochloride
2,4-Difluorophenacylamine HCI, 2-Amino-2',4'-
Synonyms ) )
difluoroacetophenone hydrochloride
CAS Number 786719-60-6
Molecular Formula CsHsCIF2NO
Molecular Weight 207.61 g/mol

For comparative purposes, the physical properties of the related compound 2,4-

Difluorobenzylamine are presented below. It is important to note that the phenacylamine

structure will exhibit different properties from the benzylamine.

Table 2: Physical Properties of 2,4-Difluorobenzylamine (CAS: 72235-52-0)

Property Value
Appearance Colorless to pale yellow liquid or crystalline solid
Melting Point 19-21°C
Boiling Point 129-130°C
Density 1.204 g/mL at 25 °C

Soluble in organic solvents like ethanol,
Solubility methanol, and dichloromethane; insoluble in

water.

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2,4-Difluorophenacylamine

hydrochloride is not available in the public domain. However, a general synthetic approach for

phenacylamine hydrochlorides can be proposed based on established organic chemistry
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reactions. A plausible route would involve the a-bromination of 2',4'-difluoroacetophenone
followed by a reaction with an amine source and subsequent salt formation.

Hypothetical Synthetic Workflow:
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Caption: Hypothetical synthesis of 2,4-Difluorophenacylamine hydrochloride.

General Experimental Protocol (Hypothetical):
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o Step 1: a-Bromination of 2',4'-Difluoroacetophenone: To a solution of 2',4'-
difluoroacetophenone in a suitable solvent (e.g., chloroform or acetic acid), a brominating
agent such as bromine, catalyzed by a Lewis acid like aluminum chloride, is added portion-
wise at a controlled temperature. The reaction is monitored by a technique like Thin Layer
Chromatography (TLC). Upon completion, the reaction mixture is worked up by washing with
an aqueous solution of a reducing agent (e.g., sodium bisulfite) to quench excess bromine,
followed by extraction with an organic solvent. The organic layer is then dried and
concentrated to yield 2-bromo-1-(2,4-difluorophenyl)ethanone.

o Step 2: Amination: The resulting a-bromoketone is dissolved in a suitable solvent and
reacted with an ammonia source (e.g., ammonia in methanol or hexamethylenetetramine
followed by hydrolysis) to displace the bromide and form the corresponding amine. The
reaction progress is monitored until the starting material is consumed.

o Step 3: Hydrochloride Salt Formation: The crude 2-amino-1-(2,4-difluorophenyl)ethanone is
purified, typically by column chromatography. The purified free base is then dissolved in a
dry, non-polar solvent like diethyl ether, and a solution of hydrogen chloride in ether is added
dropwise with stirring. The hydrochloride salt precipitates out of the solution and can be
collected by filtration, washed with cold ether, and dried under vacuum.

Chemical Characteristics and Reactivity

The chemical reactivity of 2,4-Difluorophenacylamine hydrochloride is dictated by its functional
groups: the primary amine, the ketone, and the fluorinated aromatic ring.

e Amine Group: The primary amine is basic and will react with acids to form salts. It can also
undergo N-alkylation, N-acylation, and other reactions typical of primary amines.

o Ketone Group: The carbonyl group can be reduced to a secondary alcohol or undergo
nucleophilic addition reactions.

o Aromatic Ring: The fluorine substituents are deactivating and ortho-, para-directing for
electrophilic aromatic substitution, although such reactions are generally difficult on a
deactivated ring. The presence of fluorine atoms can influence the compound's metabolic
stability and binding interactions in biological systems.
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Biological Activity and Signaling Pathways

There is no publicly available information regarding the biological activity or any associated
signaling pathways for 2,4-Difluorophenacylamine hydrochloride. Fluorinated organic
molecules are of significant interest in medicinal chemistry due to the unique properties that
fluorine imparts, such as increased metabolic stability and altered binding affinities. Therefore,
this compound could be a candidate for screening in various biological assays.

Due to the lack of data on its biological targets and mechanism of action, a signaling pathway
diagram cannot be provided at this time.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2,4-Difluorophenacylamine hydrochloride was not
found. However, based on the data for related compounds such as 2,4-difluorobenzylamine
and 2,4-difluorophenylhydrazine hydrochloride, it is prudent to handle this compound with care.

Potential Hazards (Inferred from Related Compounds):
» May be harmful if swallowed, inhaled, or in contact with skin.
e May cause skin and eye irritation.

o Should be handled in a well-ventilated area, and personal protective equipment (gloves, lab
coat, safety glasses) should be worn.

This technical guide has been compiled to provide a thorough overview of the currently
available information on 2,4-Difluorophenacylamine hydrochloride. Researchers are
encouraged to perform their own analytical characterization and safety assessments before
use.

¢ To cite this document: BenchChem. [Physical and chemical characteristics of 2,4-
Difluorophenacylamine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113019#physical-and-chemical-characteristics-of-2-
4-difluorophenacylamine-hydrochloride]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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